![molecular formula C9H12N2O B6281083 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde CAS No. 623564-91-0](/img/no-structure.png)
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde
Overview
Description
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde is a heterocyclic compound. Its IUPAC name is 6,7,8,9-tetrahydro-5H-imidazo[1,2-a]azepine-2-carbaldehyde . It has a molecular weight of 164.21 and is typically available in powder form .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 164.21 .Mechanism of Action
The mechanism of action of 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde is not yet fully understood. However, it is believed to interact with a variety of proteins and enzymes involved in signal transduction pathways. This compound has been found to interact with PI3K, PTK, and GPCRs, suggesting that it may be involved in the regulation of cell signaling pathways. Furthermore, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In animal models, this compound has been found to reduce inflammation, inhibit cell proliferation, and induce apoptosis. Additionally, this compound has been found to have antioxidant and anti-tumor effects. This compound has also been found to have neuroprotective effects, and has been shown to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde in laboratory experiments include its availability and its versatility as a synthetic building block. This compound can be easily obtained from commercial suppliers, and it can be used in a variety of reactions. Additionally, this compound is relatively stable and can be stored for long periods of time. The main limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
The future directions for 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde research include further investigation into its mechanism of action and its potential therapeutic applications. Additionally, further research is needed to explore the effects of this compound on other biological processes, such as metabolism and immune function. Additionally, further research is needed to develop more efficient and cost-effective methods for the synthesis of this compound. Finally, this compound could be used as a starting material in the synthesis of novel compounds with potential therapeutic applications.
Synthesis Methods
The synthesis of 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde can be achieved through various methods, including the classical Wittig reaction, the reductive amination of aldehydes, and the reaction of diazonium salts with imidazoles. The Wittig reaction is the most popular method for the synthesis of this compound, as it is simple and efficient. The reaction involves the addition of a phosphonium ylide to an aldehyde, followed by an intramolecular cyclization to form the desired compound.
Scientific Research Applications
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry, drug discovery, and biochemistry. It has been used as a starting material in the synthesis of a wide range of biologically active compounds, including anticancer agents, antimicrobial agents, and antifungal agents. This compound has also been used to synthesize inhibitors of enzymes, such as phosphatidylinositol-3-kinase (PI3K) and protein tyrosine kinase (PTK). Additionally, this compound has been used to synthesize inhibitors of G-protein coupled receptors (GPCRs), such as the serotonin 5-HT1A receptor and the dopamine D1 receptor.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde involves the condensation of 2-aminobenzaldehyde with cyclohexanone followed by cyclization and oxidation.", "Starting Materials": [ "2-aminobenzaldehyde", "cyclohexanone", "sodium hydroxide", "acetic acid", "hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzaldehyde (1.0 eq) and cyclohexanone (1.2 eq) in acetic acid and add sodium hydroxide (1.2 eq) slowly with stirring.", "Step 2: Heat the reaction mixture to reflux for 6 hours.", "Step 3: Cool the reaction mixture and add water to precipitate the product.", "Step 4: Collect the product by filtration and wash with water.", "Step 5: Dissolve the product in ethanol and add hydrogen peroxide (1.2 eq) and sodium hydroxide (1.2 eq).", "Step 6: Heat the reaction mixture to reflux for 6 hours.", "Step 7: Cool the reaction mixture and add water to precipitate the product.", "Step 8: Collect the product by filtration and wash with water.", "Step 9: Dry the product under vacuum to obtain 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-2-carbaldehyde." ] } | |
CAS RN |
623564-91-0 |
Molecular Formula |
C9H12N2O |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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